1-methyl-4-phenyl-3-(1-(1-(thiophen-2-yl)cyclopentanecarbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 2-methyl-4-phenyl-5-[1-(1-thiophen-2-ylcyclopentanecarbonyl)piperidin-4-yl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C24H28N4O2S/c1-26-23(30)28(19-8-3-2-4-9-19)21(25-26)18-11-15-27(16-12-18)22(29)24(13-5-6-14-24)20-10-7-17-31-20/h2-4,7-10,17-18H,5-6,11-16H2,1H3
• InChI Key: SZJJWGGTNFJLMU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCN(CC2)C(=O)C3(CCCC3)C4=CC=CS4)C5=CC=CC=C5
• Molecular Formula: C24H28N4O2S
• Molecular Weight: 436.6 g/mol
• CAS No.: 1421515-06-1

Description

The compound 1-methyl-4-phenyl-3-(1-(1-(thiophen-2-yl)cyclopentanecarbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one features a 1,2,4-triazol-5-one core substituted with a methyl group at position 1 and a phenyl group at position 2. The piperidin-4-yl moiety at position 3 is functionalized with a 1-(thiophen-2-yl)cyclopentanecarbonyl group. The thiophene and cyclopentane groups may enhance π-π stacking and hydrophobic interactions, while the triazolone core could contribute to hydrogen bonding .

Comparison with Similar Compounds

Structural and Functional Group Variations

Compound Name	Key Substituents	Structural Features
Target Compound	1-(Thiophen-2-yl)cyclopentanecarbonyl	Thiophene heterocycle, cyclopentane ring, triazolone core
5-{1-[(4-Bromophenyl)acetyl]piperidin-4-yl}-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one	4-Bromophenylacetyl	Bromine (electron-withdrawing), phenylacetyl group
5-{1-[(4-Fluorophenoxy)acetyl]piperidin-4-yl}-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one	4-Fluorophenoxyacetyl	Fluorine (electronegative), phenoxy linkage
5-{1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}-4-phenyl-4H-1,2,4-triazole-3-thiol	3-Chloro-5-(trifluoromethyl)pyridin-2-yl	Chlorine, trifluoromethyl, pyridine ring, thiol group
2-(1-(4-Amino-3-(5-(morpholinomethyl)thiophen-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-5-fluoro-3-(3-fluorophenyl)-4H-chromen-4-one	Morpholinomethyl-thiophene, pyrazolopyrimidine core	Dual thiophene-morpholine moiety, fluorinated aromatic systems

Pharmacological Implications

• Thiophene vs. Halogenated Substituents : The thiophene group in the target compound may improve metabolic stability compared to halogenated analogs (e.g., 4-bromo or 4-fluoro), which could increase lipophilicity and plasma protein binding .
• Triazolone Core : Compared to pyrazolopyrimidine cores (e.g., ), the triazolone may provide distinct hydrogen-bonding interactions, influencing kinase or protease inhibition profiles.

Research Findings and Trends

• SAR Studies : Evidence from highlights that electron-withdrawing groups (e.g., Br, CF₃) on phenyl rings enhance binding affinity in some kinase assays, while thiophene derivatives improve solubility due to reduced hydrophobicity.
• Crystallographic Data : While the target compound’s crystal structure is unreported, analogs in (e.g., benzothiazole-containing triazolones) show planar aromatic systems facilitating π-stacking, a feature likely shared by the thiophene-containing target.

Q & A

Basic Research Questions

Q. What are the critical steps in synthesizing this compound, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer : The synthesis typically involves multi-step processes, including:

• N-Alkylation to introduce substituents on the piperidine ring.
• Acylation of the cyclopentane-thiophene moiety.
• Cyclocondensation to form the triazolone core .
  Optimization requires precise control of temperature, solvent polarity (e.g., DMF or THF), and stoichiometric ratios of intermediates. Reaction progress should be monitored via TLC or HPLC to isolate high-purity intermediates .

Q. Which spectroscopic techniques are essential for structural validation, and how are spectral discrepancies resolved?

• Methodological Answer :

• NMR (1H/13C) : Assigns proton environments (e.g., distinguishing piperidine methylene protons at δ 2.5–3.5 ppm) and confirms acylation via carbonyl signals (~170 ppm in 13C NMR).
• Mass Spectrometry (HRMS) : Validates molecular weight (e.g., expected [M+H]+ ion for C25H27N5O2S: 486.19).
  Discrepancies in splitting patterns or unexpected peaks may indicate residual solvents or stereoisomers. Recrystallization or column chromatography can resolve these .

Q. What are the compound’s stability profiles under varying pH and temperature conditions?

• Methodological Answer : Stability studies should include:

• Hydrolytic Stability : Incubate in buffers (pH 1–13) at 37°C for 24–72 hours, monitoring degradation via HPLC. The thiophene and triazolone moieties may hydrolyze under strong acidic/basic conditions .
• Thermal Stability : Thermogravimetric analysis (TGA) identifies decomposition temperatures (>200°C suggests solid-state stability) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to evaluate the impact of the thiophene-cyclopentanecarbonyl group on biological activity?

• Methodological Answer :

• Synthesize analogs with modified thiophene substituents (e.g., replacing cyclopentane with cyclohexane or omitting the thiophene ring).
• Test in vitro against target enzymes (e.g., kinases or GPCRs) using fluorescence polarization or radioligand binding assays. Compare IC50 values to correlate structural changes with potency .

Q. What experimental strategies address contradictions in reported biological activities across similar triazolone derivatives?

• Methodological Answer :

• Assay Standardization : Use uniform cell lines (e.g., HEK293 for receptor studies) and controls (e.g., reference inhibitors).
• Meta-Analysis : Compare data from peer-reviewed studies, noting differences in assay conditions (e.g., ATP concentration in kinase assays).
• Molecular Dynamics Simulations : Model ligand-receptor interactions to explain divergent activities (e.g., steric clashes due to the cyclopentanecarbonyl group) .

Q. How can in vivo pharmacokinetic challenges (e.g., low bioavailability) be mitigated for this compound?

• Methodological Answer :

• Prodrug Design : Introduce ester groups on the piperidine or triazolone to enhance solubility.
• Nanoparticle Formulation : Encapsulate in PEGylated liposomes to prolong half-life.
• Metabolic Stability Testing : Use liver microsomes to identify cytochrome P450-mediated degradation hotspots .

Q. What computational methods predict the compound’s target selectivity and off-target risks?

• Methodological Answer :

• Docking Studies : Use AutoDock Vina to screen against Protein Data Bank (PDB) targets (e.g., serotonin receptors, COX-2).
• Pharmacophore Modeling : Map essential features (e.g., hydrogen bond acceptors on the triazolone) to prioritize targets.
• Machine Learning : Train models on ChEMBL data to predict off-target binding (e.g., hERG channel inhibition) .

Data Analysis and Contradiction Resolution

Q. How should researchers resolve conflicting crystallographic data on similar piperidine-triazolone derivatives?

• Methodological Answer :

• Re-refinement : Reanalyze raw diffraction data (e.g., CIF files) using updated software (e.g., SHELXL) to correct for overlooked disorder or twinning.
• Comparative Analysis : Overlay structures (e.g., Mercury CSD) to identify conformational differences (e.g., piperidine chair vs. boat).
• Validation Tools : Use checkCIF/PLATON to flag outliers in bond lengths/angles .

Q. What statistical approaches validate reproducibility in dose-response assays for this compound?

• Methodological Answer :

• Replicate Experiments : Perform triplicate runs with independent syntheses to account for batch variability.
• EC50/IC50 Confidence Intervals : Calculate using nonlinear regression (e.g., GraphPad Prism) and report 95% CI.
• Mann-Whitney U Test : Compare results across labs to assess significance of discrepancies .

Tables for Key Data

Property	Value/Technique	Reference
Molecular Weight	486.19 g/mol (HRMS)
LogP (Predicted)	3.2 ± 0.3 (Schrödinger QikProp)
Thermal Decomposition	215°C (TGA)
Key NMR Signals	Piperidine CH2: δ 2.5–3.5 (1H NMR)